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Compound of Interest

Compound Name: Cycloheptylurea
CAS No.: 197311-88-9
Cat. No.: B2411085
Get Quote
. J

Executive Summary & Immediate Action

Cycloheptylurea (N-cycloheptylurea) is a substituted urea derivative commonly used as an
intermediate in pharmaceutical synthesis. While often chemically stable, it must be treated as a
regulated chemical waste due to its potential biological activity and lack of comprehensive
environmental toxicology data.

Core Directive: Do NOT dispose of Cycloheptylurea down the drain or in municipal trash. All
waste containing this compound must be segregated for High-Temperature Incineration.

Quick Reference: Hazard Profile
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Property Status Action Required

. _ , Use dust-prevention weighing
Physical State Solid (Crystalline)
methods.

Treat as H302 (Harmful if
. ] swallowed) & H315/H319
Toxicity Presumed Irritant / Harmful )
(Irritant) based on structural

analogs.

Manage as Non-Regulated
RCRA Status Non-Listed (Not P or U listed) Chemical Waste (destined for

incineration).

Segregate from nitrates,
Incompatibility Strong Oxidizers perchlorates, and

permanganates.

Technical Justification (The "Why")

Expert Insight: As researchers, we often handle "orphan chemicals"—compounds with valid
CAS numbers but sparse specific toxicological datasets. Cycloheptylurea (CAS 6632-26-4)
falls into this category.

In the absence of a compound-specific LD50, we apply the Read-Across Principle, using its
closest structural analog, Cyclohexylurea (CAS 698-90-8), as the safety benchmark.
Cyclohexylurea is documented as an acute oral toxin and irritant.[1] Therefore, our disposal
protocol is designed to neutralize potential biological risks through thermal destruction,
preventing environmental bioaccumulation.

Waste Segregation & Decision Logic

Effective disposal begins at the bench. Use the following decision matrix to categorize your
waste streams immediately upon generation.
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Figure 1: Decision matrix for segregating Cycloheptylurea waste streams at the point of

generation.

Detailed Disposal Procedures
A. Solid Waste (Pure Compound)

Context: Expired inventory or excess reagent left in the original bottle.
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o Packaging: Keep the chemical in its original container if possible. If transferring, use a high-
density polyethylene (HDPE) or glass jar with a tight-sealing screw cap.

e Labeling: Attach a hazardous waste tag.
o Chemical Name: Cycloheptylurea.[2][3][4][5]
o Hazards: Check "Toxic" and "Irritant”.
o Composition: 100%.[2]

» Secondary Containment: Place the container into a clear, sealable plastic bag (Ziploc style)
before placing it into the lab's central Solid Waste Drum.

B. Liquid Waste (Reaction Mixtures)

Context: Cycloheptylurea dissolved in solvents (e.g., Methanol, DMSO, DCM) during
synthesis or purification.

o Compatibility Check: Ensure the solution does not contain strong oxidizers (e.g., Nitric Acid)
which could react with the urea linkage.

e Stream Selection:
o Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.
o Non-Halogenated: If dissolved in Acetone, Methanol, Ethanol, or Ethyl Acetate.

» Dissolution: If you have solid residue in a flask, dissolve it in a minimal amount of acetone or
ethanol before adding it to the Non-Halogenated waste stream. Do not dispose of solids in
liquid waste carboys.

C. Contaminated Debris

Context: Weighing boats, pipettes, gloves, and bench paper.

o Collection: Place in the lab's "Chemically Contaminated Debris" bin (usually a yellow or red
bucket with a liner).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2411085/docs?utm_src=pdf-body#comprehensive-disposal-guide-cycloheptylurea-cas-6632-26-4
http://cdn.chemservice.com/product/msdsnew/External/English/N-11534%20English%20SDS%20US.pdf
https://www.echemi.com/sds/cyclohexylurea-pid_Rock7383.html
https://biospectra.us/media/gewnetge/urea_sds_v5-3-2.pdf
https://www.tcichemicals.com/BE/en/sds/D0516_EU_6N.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11534%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b2411085/docs?utm_src=pdf-body#comprehensive-disposal-guide-cycloheptylurea-cas-6632-26-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2411085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Sharps: If a glass pipette or syringe is contaminated, it must go into the Sharps Container,
not the soft debris bin.

The Disposal Lifecycle (Lab to Destruction)

Understanding the downstream path ensures you prepare the waste correctly for the disposal

facility.

Destruction Mechanism

|
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Click to download full resolution via product page
Figure 2: The chain of custody for Cycloheptylurea waste, culminating in thermal destruction.
Emergency Procedures: Spills
Scenario: You drop a 5g bottle of solid Cycloheptylurea on the floor.
 |solate: Alert nearby personnel and mark the area.
o PPE: Don safety glasses, lab coat, and nitrile gloves (double-glove recommended).
o Containment (Dry Spill):
o Do NOT use a broom (creates dust).
o Use a scoop and brush or a HEPA-filtered vacuum dedicated to chemical cleanup.
o Place recovered material into a waste jar labeled "Spill Debris - Cycloheptylurea”.
o Decontamination:

o Wipe the surface with a soap/water solution.[2][3]
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o Dispose of paper towels in the Contaminated Debris bin.

Regulatory & Compliance Data

Regulatory Body Classification Code/Note

Not listed under P or U codes.

Regulated as "Characteristic"

EPA (RCRA) Non-Listed

or "State-Regulated" waste

depending on location.

Unless mixed with flammable
DOT (Transport) Not Regulated

solvents.

) Strictly for research use; not

TSCA R&D Exemption

for commercial release.

Important Note on "Empty" Containers: According to EPA 40 CFR 261.7, a container is "RCRA
Empty" if all wastes have been removed using standard practices (pouring/scraping) AND no
more than 3% by weight remains. However, best practice for urea derivatives is to triple rinse
the container with a solvent (acetone) into the liquid waste stream before discarding the bottle
or treating the bottle itself as hazardous debris.
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o Context: Standards for labeling and hazard communication in the labor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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